Cas no 139327-25-6 (Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester)
139327-25-6 structure
Product Name:Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester
CAS No:139327-25-6
MF:C11H14O3
MW:194.227063655853
CID:1266973
Update Time:2024-08-04
Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester
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- Inchi: 1S/C11H14O3/c1-6-7(2)9(11(13)14-4)5-10(12)8(6)3/h5,12H,1-4H3
- InChI Key: CFYCDBJJARBPMJ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(O)=C(C)C(C)=C1C
Computed Properties
- Exact Mass: 194.09432
Experimental Properties
- Density: 1.112±0.06 g/cm3(Predicted)
- Boiling Point: 333.9±37.0 °C(Predicted)
- PSA: 46.53
- pka: 9.94±0.28(Predicted)
Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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